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Compound of Interest

Compound Name:
(3-Aminophenyl)

(morpholino)methanone

Cat. No.: B171742 Get Quote

Essential Safety and Handling Guide for (3-
Aminophenyl)(morpholino)methanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of (3-
Aminophenyl)(morpholino)methanone (CAS No. 104775-65-7). Adherence to these

protocols is vital for ensuring personal safety and maintaining the integrity of experimental

work. Due to the limited availability of comprehensive safety data for this specific compound, a

conservative approach based on best laboratory practices for handling chemical powders with

unknown toxicity is strongly advised.

Hazard Identification and Personal Protective
Equipment (PPE)
While detailed toxicological data for (3-Aminophenyl)(morpholino)methanone is not readily

available, it is prudent to treat it as a potentially hazardous substance. Similar compounds can

cause skin, eye, and respiratory irritation. Therefore, the following personal protective

equipment should be considered mandatory.

Table 1: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specific Equipment Standard/Specification

Eye/Face Protection

Safety glasses with side-

shields or chemical splash

goggles. A face shield may be

necessary when handling

larger quantities or if there is a

significant risk of splashing.

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US).

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene). It is

critical to inspect gloves for

any damage before use.

Double gloving is

recommended.

Information on specific

breakthrough times is not

available. Select gloves based

on general chemical resistance

and replace them frequently.

Skin and Body Protection

A laboratory coat or an

impervious gown should be

worn. Closed-toed footwear is

required at all times.

Select based on the specific

hazards of the workplace and

the duration of exposure.

Respiratory Protection

Required when dust or

aerosols may be generated.

Options include a fit-tested

NIOSH-approved N95 or

higher particulate respirator.

Work should be conducted in a

chemical fume hood to

minimize inhalation exposure.

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).

Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the safe handling of (3-Aminophenyl)
(morpholino)methanone from receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store the compound in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents. Storage at room temperature or between 2-8°C may be

recommended by the supplier.

2. Preparation and Weighing:

All handling of the solid compound that may generate dust, such as weighing and preparing

solutions, must be conducted in a certified chemical fume hood or a ventilated balance

enclosure.

Use appropriate tools (e.g., spatulas) to handle the powder and avoid scooping directly from

the container to prevent contamination and spillage.

3. Experimental Use:

Follow established laboratory protocols for your specific experiment.

Avoid direct contact with the skin and eyes.

Ensure all manipulations are performed in a manner that minimizes the generation of dust

and aerosols.

4. Decontamination of Work Area:

After handling, decontaminate all surfaces, equipment, and glassware with an appropriate

solvent (e.g., 70% ethanol or another suitable solvent for your experimental setup).

Collect all decontamination materials for proper waste disposal.

5. Waste Segregation and Disposal:

Collect all solid waste contaminated with (3-Aminophenyl)(morpholino)methanone (e.g.,

gloves, weighing paper, pipette tips) in a dedicated, sealed, and clearly labeled hazardous

waste container.
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Liquid waste containing this compound should also be collected in a separate, labeled

hazardous waste container.

Do not dispose of this chemical down the drain or in regular trash.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Contact your institution's Environmental Health & Safety (EHS) department for specific

guidance.

Spill Management Protocol
In the event of a spill, adhere to the following procedure:

Evacuate: Immediately evacuate all non-essential personnel from the affected area.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: Prevent the spill from spreading and from entering drains or waterways.

Cleanup: Wearing the appropriate PPE, including respiratory protection, absorb the spill with

an inert material such as vermiculite, sand, or earth.

Collect and Dispose: Carefully collect the absorbed material and any contaminated items

into a sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, collecting all cleaning

materials for disposal as hazardous waste.

Report: Report the spill to your supervisor and the EHS department immediately.

Mandatory Visualization

The following diagram illustrates the standard operational workflow for handling (3-
Aminophenyl)(morpholino)methanone.
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To cite this document: BenchChem. [Personal protective equipment for handling (3-
Aminophenyl)(morpholino)methanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171742#personal-protective-equipment-for-handling-
3-aminophenyl-morpholino-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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